Cas no 100377-67-1 (4-(Thiazol-2-ylcarbamoyl)-butyric acid)

• Product Name: 4-(Thiazol-2-ylcarbamoyl)-butyric acid
• CAS No: 100377-67-1
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 1073590
• PubChem ID: 719801
• Update Time: 2025-08-05

4-(Thiazol-2-ylcarbamoyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 4-(Thiazol-2-ylcarbamoyl)-butyric acid
• 5-Oxo-5-(2-thiazolylamino)pentanoic acid
• AKOS000301104
• 5-oxo-5-(thiazol-2-ylamino)pentanoicacid
• Oprea1_764586
• HMS1557O09
• EU-0043749
• Oprea1_402267
• TimTec1_008413
• N-(2-THIAZOLYL)GLUTARAMIC ACID
• Cambridge id 5133958
• 4-(thiazol-2-ylcarbamoyl)butyric acid
• SR-01000396377-1
• 5-oxo-5-(1,3-thiazol-2-ylamino)pentanoic acid
• STK731739
• SDCCGMLS-0065513.P001
• DTXSID80352130
• F0777-0657
• 100377-67-1
• SR-01000396377
• SCHEMBL5849464
• CCG-110804
• CS-0321578
• 5-oxo-5-(thiazol-2-ylamino)pentanoic acid
• DB-140014
• Z57705681
• 4-[(1,3-thiazol-2-yl)carbamoyl]butanoic acid

• MDL： MFCD00030450
• Inchi： 1S/C8H10N2O3S/c11-6(2-1-3-7(12)13)10-8-9-4-5-14-8/h4-5H,1-3H2,(H,12,13)(H,9,10,11)
• InChI Key： KIGCPAJFAFXJHS-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 214.0413
• Monoisotopic Mass: 214.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 79.29

4-(Thiazol-2-ylcarbamoyl)-butyric acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT